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Compound of Interest

Compound Name: endo-BCN-PNP-carbonate
Cat. No.: B11928667
Get Quote
\ J

Executive Summary

endo-BCN-PNP-carbonate (CAS: 1263166-91-1) is a high-performance heterobifunctional
linker used in bioorthogonal chemistry.[1][2] It features two distinct reactive centers:[2]

e endo-BCN (Bicyclo[6.1.0]non-4-yne): A strained alkyne for Strain-Promoted Azide-Alkyne
Cycloaddition (SPAAC), enabling copper-free click chemistry.

» PNP-Carbonate (p-Nitrophenyl Carbonate): An activated carbonate ester that reacts
selectively with primary amines (

) to form stable carbamate linkages.

This guide provides a definitive solubility profile and handling protocol for researchers. Unlike
NHS esters, the PNP-carbonate moiety offers distinct hydrolytic stability advantages, yet it
requires precise solvent management to prevent premature degradation or precipitation during
bioconjugation.

Physicochemical Profile
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Property

Detail

Chemical Name

((1R,8S,9s)-Bicyclo[6.1.0]non-4-yn-9-yl)methyl

(4-nitrophenyl) carbonate

Common Name

endo-BCN-PNP-carbonate; endo-BCN-O-PNB

CAS Number 1263166-91-1
Molecular Weight 315.32 g/mol
Appearance White to off-white solid

Reactive Groups

Strained Alkyne (SPAAC), Activated Carbonate

(Amine-reactive)

Leaving Group

p-Nitrophenol (Yellow upon release)

Storage

-20°C, Desiccated, Protected from light

Solubility Matrix & Solvent Selection

The solubility of endo-BCN-PNP-carbonate is driven by its lipophilic bicyclic core and the

aromatic PNP group. It is insoluble in pure water and requires organic co-solvents for aqueous

bioconjugation.

Primary Solvent Compatibility

Data synthesized from standard bioconjugation protocols and physicochemical properties.
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Solvent Class

Solvent

Solubility Rating

Application Notes

Polar Aprotic

DMSO (Dimethyl

sulfoxide)

Excellent (>50 mM)

Preferred. Standard
for stock solutions.
High boiling point;
difficult to remove by

evaporation.

Polar Aprotic

DMF

(Dimethylformamide)

Excellent (>50 mM)

Preferred. Standard
for stock solutions.
Easier to remove than
DMSO but can
degrade proteins if
concentration is too
high.

Organic

DCM

(Dichloromethane)

Good

Suitable for synthetic
organic chemistry
steps; not for protein

conjugation.

Organic

THF (Tetrahydrofuran)

Good

Useful for polymer
conjugation; watch for

peroxide formation.

Organic

MeCN (Acetonitrile)

Good

Common in HPLC
workflows; can
precipitate proteins at
high % v/v.

Protic

MeOH / EtOH

Moderate

Avoid. Risk of
transesterification
(solvolysis) of the

active carbonate.

© 2026 BenchChem. All rights reserved.

3/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11928667?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Requires Co-solvent.

Must be dissolved in

DMSO/DMEF first, then
Aqueous Water / Buffer Poor / Insoluble ) )

diluted into buffer

(typically <10% v/v

organic).

Experimental Protocols
Protocol A: Preparation of Stock Solution (10 mM - 50
mM)

Objective: Create a stable, anhydrous stock solution for immediate use.
Materials:

o endo-BCN-PNP-carbonate (Solid)[3][1][2]

e Anhydrous DMSO or DMF (High purity, amine-free)

» Desiccator

Step-by-Step:

o Equilibration: Remove the product vial from -20°C storage and let it warm to room
temperature (approx. 20-30 mins) before opening.

o Why? Opening a cold vial causes atmospheric moisture to condense on the solid,
triggering hydrolysis.

o Calculation: Calculate the volume of solvent required.

o Example: For 10 mg of reagent (MW 315.32), add 3.17 mL of solvent for a 10 mM
solution.

 Dissolution: Add anhydrous DMSO or DMF. Vortex gently until the white solid is completely
dissolved.
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o Storage: Use immediately. If storage is necessary, aliquot into single-use vials, purge with
inert gas (Argon/Nitrogen), and freeze at -20°C.

o Caution: Do not store diluted agueous mixtures.

Protocol B: Aqueous Bioconjugation (Protein Labeling)

Objective: Conjugate endo-BCN to a protein via lysine residues.

Buffer Prep: Prepare protein in a non-amine buffer (e.g., PBS, HEPES, pH 7.5-8.5).

o Critical: Avoid Tris or Glycine buffers, as they contain primary amines that will scavenge
the reagent.

o Reagent Addition: Add the DMSO/DMF stock solution to the protein.
o Ratio: Typically 5—-20 molar excess of reagent over protein.

o Solvent Limit: Keep final DMSO/DMF concentration < 10% (v/v) to prevent protein
denaturation.

 Incubation: React for 2—4 hours at Room Temperature or 4°C overnight.

¢ Monitoring: The reaction releases p-nitrophenol. In basic buffers (pH > 8), the solution may
turn slightly yellow (

), indicating successful hydrolysis/reaction.

 Purification: Remove excess reagent and p-nitrophenol byproduct via desalting column (e.g.,
PD-10) or dialysis.

Visualizations
Diagram 1: Solubility & Preparation Logic

This decision tree guides the researcher through solvent selection based on the intended
application.
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Start: endo-BCN-PNP-carbonate (Solid)

Equilibrate to RT (Prevent Condensation)

Intended Application?

Bio-Conjugation (Proteins/DNA) Organic Synthesis (Small Molecule)

Dissolve in Anhydrous DMSO or DMF . .
(Stock: 10-50 mM) Dissolve in DCM, THF, or MeCN

Dilute into Aqueous Buffer (PBS/HEPES) Proceed with Synthesis
Keep Organic <10% (Avoid Alcohols)

Click to download full resolution via product page

Caption: Workflow for solvent selection. For biological applications, an anhydrous organic stock
is mandatory before aqueous dilution.

Diagram 2: Reaction Mechanism Pathways

This illustrates the dual-reactivity of the molecule.
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Release of p-Nitrophenol
Primary Amine (R-NH2) (Yellow @ pH > 8)

(Lysine, N-terminus) [ | Nucleophilic Attack [

+ Amine on Carbonate
Carbamate Linkage
endo-BCN-PNP-carbonate
SPAAC Reaction Triazole Linkage
Azide (R-N3) —P> (Strain-Promoted) (BCN-Azide Complex)
(Bioorthogonal Tag)

Click to download full resolution via product page

Caption: Dual-reactivity pathway. The PNP carbonate reacts with amines (top), while the BCN
ring reacts with azides (bottom).

Troubleshooting & Stability

Issue Cause Solution

Reagent is hydrophobic; rapid Add the stock solution slowly
Precipitation upon dilution addition to water causes while vortexing. Ensure

crashing out. organic co-solvent is 5-10%.

Check solvent quality. Use
Yellow solution immediately Hydrolysis of PNP group. anhydrous DMSO/DMF.[2][4]

Ensure buffer pH is not > 9.0.

. CRITICAL: Ensure buffer is
] ] ] Competition from buffer ] )
Low Conjugation Yield Tris-free and Glycine-free. Use

amines.
PBS, HEPES, or Borate.
Sonicate briefly (avoid heat).
Incomplete Dissolution Stock concentration too high. Lower stock concentration to

10 mM.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b11928667?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11928667?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

